1-(Chloromethylidene)piperidin-1-ium chloride

• CAS RN: 59611-74-4
• Molecular Formula: C6H11Cl2N
• Molecular Weight: 168.06 g/mol
• IUPAC Name: 1-(chloromethylidene)piperidin-1-ium;chloride
• InChI: InChI=1S/C6H11ClN.ClH/c7-6-8-4-2-1-3-5-8;/h6H,1-5H2;1H/q+1;/p-1
• InChI Key: QDFYVTOORDKWQY-UHFFFAOYSA-M
• Canonical SMILES: C1CC[N+](=CCl)CC1.[Cl-]

Description

1-(Chloromethylidene)piperidin-1-ium chloride is a useful research compound. Its molecular formula is C6H11Cl2N and its molecular weight is 168.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under dry nitrogen a solution of N-formyl piperidine (170 gm, 1.50 mol) in anhydrous diethyl ether (1.5 L), stirring rapidly at 5° C., is treated with gaseous phosgene (142 gm, 1.44 mol) over the course of 1.5 hours. Ice bath cooling is applied to maintain a temperature of less than 12° C. The resulting while solid is filtered off under dry nitrogen, in vacuum, to give 94.4% (228 gm, 1.36 mol) of N-(chloromethylene)-piperidinium chloride.